Cas no 24590-50-9 (1,3-Propanediol,1-methanesulfonate)

• Product Name: 1,3-Propanediol,1-methanesulfonate
• CAS No: 24590-50-9
• MF: C₄H₁₀O₄S
• MW: 154.184800624847
• CID: 264283
• PubChem ID: 168183
• Update Time: 2025-04-19

1,3-Propanediol,1-methanesulfonate Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol,1-methanesulfonate
• 3-hydroxypropyl methanesulfonate
• 24590-50-9
• DXIYLWSDOMVIEQ-UHFFFAOYSA-N
• 3-hydroxy-1-propyl methanesulfonate
• SCHEMBL5049329
• DTXSID10179337
• 1,3-Propanediol, monomethoanesulfonate

• Inchi： 1S/C4H10O4S/c1-9(6,7)8-4-2-3-5/h5H,2-4H2,1H3
• InChI Key： DXIYLWSDOMVIEQ-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OCCCO

Computed Properties

• Exact Mass: 154.03
• Monoisotopic Mass: 154.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 72Ų

Experimental Properties

• Density: 1.29
• Boiling Point: 341.2°Cat760mmHg
• Flash Point: 160.2°C
• Refractive Index: 1.458
• PSA: 63.6